Cas no 23706-25-4 (Thiocyanic acid, 1H-indol-3-yl ester)

Thiocyanic acid, 1H-indol-3-yl ester structure
23706-25-4 structure
Product Name:Thiocyanic acid, 1H-indol-3-yl ester
CAS No:23706-25-4
MF:C9H6N2S
MW:174.222340106964
CID:912742
PubChem ID:286536
Update Time:2025-04-19

Thiocyanic acid, 1H-indol-3-yl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid, 1H-indol-3-yl ester
    • 1H-indol-3-yl thiocyanate
    • 3-isothiocyanato-1H-indole
    • 3-thiocyanato indole
    • 3-thiocyanato-1H-indole
    • 3-thiocyano-indole
    • AC1L65FQ
    • AC1Q4SPJ
    • AR-1F5285
    • CTK4F2074
    • indole-3-thiocyanate
    • NSC144993
    • Thiocyanic acid, indol-3-yl ester
    • UUVFLDAVBAEABK-UHFFFAOYSA-N
    • SCHEMBL16789820
    • 23706-25-4
    • 1H-Indole-3-ylthio cyanide
    • DTXSID80301623
    • CHEMBL3824283
    • NSC-144993
    • 3-Thiocyanatoindole
    • 1H-Indol-3-yl thiocyanate #
    • 3-thiocyano indole
    • Inchi: 1S/C9H6N2S/c10-6-12-9-5-11-8-4-2-1-3-7(8)9/h1-5,11H
    • InChI Key: UUVFLDAVBAEABK-UHFFFAOYSA-N
    • SMILES: S(C#N)C1=CNC2C=CC=CC=21

Computed Properties

  • Exact Mass: 174.02528
  • Monoisotopic Mass: 174.02516937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • PSA: 39.58
  • LogP: 2.74108
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